Yanucamide A

Yanucamide A is a cyclic depsipeptide originally isolated from a marine cyanobacterial assemblage of *Lyngbya majuscula* and *Schizothrix* species. Structurally, it is characterized by the inclusion of a unique 2,2-dimethyl-3-hydroxy-7-octynoic acid (Dhoya) moiety. It was co-isolated with its closest structural analog, Yanucamide B, which differs by a single methylene unit in an amino acid residue (Valine in Yanucamide A vs. allo-Isoleucine in Yanucamide B). The primary reported biological activity from its initial characterization is potent, non-selective cytotoxicity.

While Yanucamide A and its co-isolated analog Yanucamide B exhibit identical potency in broad-spectrum cytotoxicity assays, they are not functionally interchangeable for structure-activity relationship (SAR) studies. Yanucamide A incorporates a valine residue, whereas Yanucamide B contains an allo-isoleucine, representing a key structural and stereochemical difference. This variation, though minor, is significant for research aimed at elucidating the precise molecular interactions of the Yanucamide scaffold with biological targets. Procuring the specific Yanucamide A structure is necessary for any investigation where the contribution of the valine residue to activity, binding, or metabolism is being assessed.

Equivalent Potency in General Cytotoxicity Screening

In the only head-to-head biological comparison reported in the primary literature, Yanucamide A and its direct analog Yanucamide B demonstrated identical potency in the brine shrimp (Artemia salina) lethality assay. Both compounds induced lethality with a reported LD50 of 5 ppm, indicating strong but undifferentiated cytotoxic activity in this foundational screening model.

This result establishes a baseline for potent bioactivity but highlights that procurement decisions must be driven by the need for a specific chemical structure for SAR studies, as this generic assay does not differentiate between the two analogs.

Structure-Activity Relationship (SAR) Studies

For researchers investigating how minor amino acid substitutions affect the activity of depsipeptides, the procurement of both Yanucamide A (with valine) and Yanucamide B (with allo-isoleucine) is required. Parallel screening in target-specific assays (e.g., cancer cell lines, ion channel assays) can de-convolute the functional importance of this specific structural difference, which is masked in general toxicity screens.

Benchmark for Natural Product Synthesis and Analog Development

Synthetic chemistry labs developing routes to complex marine depsipeptides can use Yanucamide A as a specific target molecule. Its confirmed structure and reported total synthesis provide a clear benchmark for validating synthetic strategies and for creating novel analogs with potentially more selective bioactivity.

Differential Screening for Novel Bioactivities

Given the potent but non-selective baseline activity, Yanucamide A is a candidate for differential screening platforms. Its use is justified in high-throughput screens designed to identify selective activity against specific molecular targets (e.g., proteases, kinases, ion channels) or cell types, where its performance can be directly compared to Yanucamide B to pinpoint target-specific effects.